Cas no 72108-02-2 (2-[3-(morpholin-4-yl)propoxy]benzaldehyde)

• Product Name: 2-[3-(morpholin-4-yl)propoxy]benzaldehyde
• CAS No: 72108-02-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 1067250
• PubChem ID: 13795260
• Update Time: 2025-05-25

2-[3-(morpholin-4-yl)propoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Morpholinopropoxy)benzaldehyde
• 2-(3-morpholin-4-ylpropoxy)benzaldehyde
• 2-(3-Morpholin-4-yl-propoxy)-benzaldehyde
• 2-[3-(4-Morpholinyl)propoxy]benzaldehyde
• 2-[3-(morpholin-4-yl)propoxy]benzaldehyde
• 72108-02-2
• BDGADLKNLKXJNY-UHFFFAOYSA-N
• DTXSID30549710
• CS-0364495
• SCHEMBL11507359
• AKOS000101347

• MDL： MFCD07440336
• Inchi： 1S/C14H19NO3/c16-12-13-4-1-2-5-14(13)18-9-3-6-15-7-10-17-11-8-15/h1-2,4-5,12H,3,6-11H2
• InChI Key： BDGADLKNLKXJNY-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCOC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 249.13600
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 1.53810

2-[3-(morpholin-4-yl)propoxy]benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[3-(morpholin-4-yl)propoxy]benzaldehyde

Comprehensive Overview of 2-[3-(morpholin-4-yl)propoxy]benzaldehyde (CAS No. 72108-02-2)

2-[3-(morpholin-4-yl)propoxy]benzaldehyde (CAS No. 72108-02-2) is a versatile organic compound widely used in pharmaceutical and chemical research. Its unique structure, combining a benzaldehyde core with a morpholine moiety, makes it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, material science, and agrochemical development.

The compound's morpholin-4-yl group enhances its solubility and reactivity, which is critical for designing novel therapeutic agents. Recent trends in AI-driven drug discovery and green chemistry have increased interest in 72108-02-2, as it aligns with the demand for sustainable and efficient synthetic routes. Questions like "What are the uses of 2-[3-(morpholin-4-yl)propoxy]benzaldehyde?" or "How to synthesize CAS 72108-02-2?" are commonly explored in academic and industrial forums.

From a structural perspective, the benzaldehyde component provides an aldehyde functional group, enabling condensation reactions essential for creating heterocyclic compounds. Meanwhile, the morpholine ring contributes to the molecule's stability and bioavailability, making it a preferred choice for medicinal chemistry applications. This dual functionality has led to its incorporation in studies targeting central nervous system (CNS) disorders and anti-inflammatory agents.

In the context of SEO optimization, terms like "buy 2-[3-(morpholin-4-yl)propoxy]benzaldehyde" or "suppliers of CAS 72108-02-2" are frequently queried, reflecting its commercial relevance. Additionally, the compound's role in high-throughput screening and combinatorial chemistry has garnered attention, as these methodologies are pivotal in modern drug development pipelines.

Environmental and regulatory considerations also play a role in the compound's usage. With growing emphasis on REACH compliance and sustainable synthesis, researchers are exploring greener alternatives for producing 72108-02-2. This aligns with broader industry shifts toward eco-friendly chemicals and reduced carbon footprint processes.

In summary, 2-[3-(morpholin-4-yl)propoxy]benzaldehyde (CAS No. 72108-02-2) is a multifaceted compound with significant applications across multiple scientific domains. Its structural features, combined with evolving research trends, ensure its continued relevance in both academic and industrial settings. Whether for pharmaceutical intermediates or material science innovations, this compound remains a cornerstone in advanced chemical research.